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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the metabolic profiles of two distinct cultivars of

Calendula officinalis, 'Golden Sea' (GS) and 'Paradise Garden' (PG). The data presented is

derived from a comprehensive metabolomic analysis utilizing Ultra-Performance Liquid

Chromatography-High-Resolution Mass Spectrometry (UPLC-HRMS), offering valuable

insights for phytochemical research and the development of novel therapeutic agents.

Data Presentation: Metabolite Distribution
The following tables summarize the relative abundance of key metabolite classes in the ligulate

(ray) and tubular (disc) flowers of the 'Golden Sea' and 'Paradise Garden' cultivars. This

comparative data highlights significant variations in the chemical composition of these cultivars,

which may influence their biological activities. Notably, the inflorescences of the 'Golden Sea'

cultivar, which have a 38% higher proportion of tubular flowers, contain 30% more phenolic

compounds and 50% more lipids compared to the 'Paradise Garden' cultivar[1][2].

Table 1: Relative Abundance of Major Metabolite Classes in Ligulate vs. Tubular Flowers of

Calendula officinalis Cultivars[1][2][3][4][5]
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Metabolite Class Flower Type
Relative
Abundance in
'Golden Sea' (GS)

Relative
Abundance in
'Paradise Garden'
(PG)

Lipids Ligulate Flowers Lower Lower

Tubular Flowers Higher Higher

Phenolamides Ligulate Flowers Lower Lower

Tubular Flowers Higher Higher

Caffeoylquinic Acids Ligulate Flowers Lower Lower

Tubular Flowers Higher Higher

Triterpenoid

Glycosides
Ligulate Flowers Higher Higher

Tubular Flowers Lower Lower

Table 2: Overview of Identified Metabolite Sub-Classes[3][5]

Main Class Sub-Classes Identified

Phenolic Compounds Caffeoylquinic acids, Phenolamides, Flavonoids

Triterpenoid Glycosides Derivatives of oleanolic acid

Lipids Phospholipids, Glycolipids, Neutral lipids

Experimental Protocols
The comparative metabolomic analysis was conducted using a robust and sensitive UPLC-

HRMS method. The key steps of the experimental protocol are outlined below.

Sample Preparation and Extraction[3][5]
Plant Material: Ligulate and tubular flowers were separated from the inflorescences of

Calendula officinalis cultivars 'Golden Sea' and 'Paradise Garden'.
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Drying and Homogenization: The collected flower samples were dried and homogenized to a

fine powder.

Extraction: Metabolites were extracted from the homogenized samples using 80% methanol

containing internal standards.

UPLC-HRMS Analysis[3]
Instrumentation: The analysis was performed on a UPLC system coupled to a Q Exactive

Orbitrap high-resolution mass spectrometer.

Chromatographic Separation:

Column: Acquity UPLC® BEH column (2.1 × 100 mm, 1.7 µm).

Mobile Phase: A gradient of 0.1% aqueous formic acid (A) and acetonitrile with 0.1%

formic acid (B) was used.

Gradient Program:

0–0.5 min: 0.1% B in A

0.5–10.0 min: Linear gradient from 0.1% to 95.0% B in A

10.0–13.0 min: Isocratic at 95.0% B in A

13–15 min: Column wash and re-equilibration

Flow Rate: 0.5 mL/min

Injection Volume: 5 µL

Mass Spectrometry:

Ionization Modes: Data was acquired in both positive and negative ionization modes to

detect a wide range of metabolites. Phenolic compounds and triterpenoid glycosides were

more effectively detected in negative mode, while lipids were better analyzed in positive

mode[1][3].
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Data Acquisition: The instrument was operated using XCalibur 3.0.63 software.

Visualizations: Workflows and Signaling Pathways
The following diagrams, generated using Graphviz, illustrate the experimental workflow and the

key signaling pathways associated with the major metabolites identified in Calendula officinalis.
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Caption: Experimental workflow for the comparative metabolomics of Calendula officinalis
cultivars.
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Caption: Anti-inflammatory signaling pathway of triterpenoids from Calendula officinalis.
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Caption: Antioxidant signaling pathways modulated by flavonoids from Calendula officinalis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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